Cas no 106310-22-9 (Urea, N-methyl-N'-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]-)
![Urea, N-methyl-N'-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]- structure](https://www.kuujia.com/scimg/cas/106310-22-9x500.png)
106310-22-9 structure
Product name:Urea, N-methyl-N'-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]-
Urea, N-methyl-N'-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Urea, N-methyl-N'-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]-
- 1-methyl-3-[3-methyl-4-[4-(trifluoromethylsulfanyl)phenoxy]phenyl]urea
- 106310-22-9
- N-Methyl-N'-(3-methyl-4-{4-[(trifluoromethyl)sulfanyl]phenoxy}phenyl)urea
- DTXSID50546726
- SCHEMBL10397384
- DVMGRNYVLAYEKG-UHFFFAOYSA-N
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- Inchi: InChI=1S/C16H15F3N2O2S/c1-10-9-11(21-15(22)20-2)3-8-14(10)23-12-4-6-13(7-5-12)24-16(17,18)19/h3-9H,1-2H3,(H2,20,21,22)
- InChI Key: DVMGRNYVLAYEKG-UHFFFAOYSA-N
- SMILES: CC1=C(C=CC(=C1)NC(=O)NC)OC2=CC=C(C=C2)SC(F)(F)F
Computed Properties
- Exact Mass: 356.08063339g/mol
- Monoisotopic Mass: 356.08063339g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.7Ų
- XLogP3: 4.5
Experimental Properties
- PSA: 79.15000
- LogP: 5.42790
Urea, N-methyl-N'-[3-methyl-4-[4-[(trifluoromethyl)thio]phenoxy]phenyl]- Related Literature
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Junhong Zhao,Linzhu Zhou,Ting Li,Mei Liu,Leilei Liu RSC Adv., 2016,6, 59497-59501
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Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
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Carr Hoi Yi Ho,Huanyang Cao,Yong Lu,Tsz-Ki Lau,Sin Hang Cheung,Ho-Wa Li,Hang Yin,Ka Lok Chiu,Lik-Kuen Ma,Yuanhang Cheng,Sai-Wing Tsang,Xinhui Lu,Shu Kong So,Beng S. Ong J. Mater. Chem. A, 2017,5, 23662-23670
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Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
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Bo Wang,Thomas Blin,Aleksandr Käkinen,Xinwei Ge,Emily H. Pilkington,John F. Quinn,Michael R. Whittaker,Pu Chun Ke,Feng Ding Polym. Chem., 2016,7, 6875-6879
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